![molecular formula C12H13ClN2O B2899619 6-Chlorospiro[indoline-3,4'-piperidin]-2-one CAS No. 1445655-59-3](/img/structure/B2899619.png)
6-Chlorospiro[indoline-3,4'-piperidin]-2-one
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Overview
Description
“6-Chlorospiro[indoline-3,4’-piperidin]-2-one” is a chemical compound with the molecular formula C12H15ClN2. It has a molecular weight of 222.71 . This compound is a type of spiropyran, which is a class of organic compounds that can undergo reversible isomerization between colorless spirocyclic and brightly colored merocyanine forms under the influence of various external factors .
Synthesis Analysis
The synthesis of this compound involves the use of 1,2,3,3-tetramethyl-3H-indolium perchlorate as a starting compound. This method has been found to yield higher product yields compared to previous studies . The process involves the addition of 1,2,3,3-tetramethyl-3H-indolium perchlorate to a solution of 5-chlorosalicylic aldehyde in propanol-2 at reflux, followed by the dropwise addition of triethylamine .Molecular Structure Analysis
The molecular structure of this compound was established by single crystal X-ray diffraction analysis . The compound contains an σ-acceptor chlorine atom in the 6’ position of the 2H-chromene part of the molecule .Chemical Reactions Analysis
As a type of spiropyran, this compound can undergo reversible isomerization between the colorless spirocyclic and brightly colored merocyanine forms under the influence of various external factors . The introduction of electron-withdrawing substituents into the 2H-chromene moiety of the molecule facilitates the processes of photoinitiated cleavage of the Cspiro–O bond .Properties
IUPAC Name |
6-chlorospiro[1H-indole-3,4'-piperidine]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O/c13-8-1-2-9-10(7-8)15-11(16)12(9)3-5-14-6-4-12/h1-2,7,14H,3-6H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLORPWSNHWBLLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C3=C(C=C(C=C3)Cl)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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